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Compound of Interest

Compound Name: 2-Methyl-1-phenylpentan-3-one

Cat. No.: B2935090 Get Quote

CAS Number: 23936-95-0

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information for 2-Methyl-1-
phenylpentan-3-one. Despite extensive searches of scientific databases and chemical

literature, detailed experimental protocols, comprehensive quantitative data, and information

regarding the biological activity of this specific compound are limited in publicly accessible

resources. The information presented herein is based on data aggregated from chemical

supplier databases and computational predictions.

Chemical and Physical Properties
A summary of the key physicochemical properties for 2-Methyl-1-phenylpentan-3-one is

provided below. This data is primarily sourced from publicly available chemical databases.
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Property Value Source

CAS Number 23936-95-0
--INVALID-LINK--, --INVALID-

LINK--, --INVALID-LINK--

Molecular Formula C₁₂H₁₆O
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 176.25 g/mol
--INVALID-LINK--, --INVALID-

LINK--

IUPAC Name
2-methyl-1-phenylpentan-3-

one
--INVALID-LINK--

SMILES
CCC(=O)C(C)CC1=CC=CC=C

1
--INVALID-LINK--

InChI

InChI=1S/C12H16O/c1-3-

12(13)10(2)9-11-7-5-4-6-8-

11/h4-8,10H,3,9H2,1-2H3

--INVALID-LINK--

InChIKey
DTLXHCFHRITUHW-

UHFFFAOYSA-N
--INVALID-LINK--

Experimental Data
Detailed, peer-reviewed experimental data for 2-Methyl-1-phenylpentan-3-one is not readily

available. Chemical suppliers may offer analytical data such as NMR, HPLC, or LC-MS upon

request with a purchase.[1][2]

Synthesis
Specific, detailed experimental protocols for the synthesis of 2-Methyl-1-phenylpentan-3-one
(CAS 23936-95-0) are not described in the surveyed scientific literature. General synthetic

strategies for structurally similar ketones, such as Friedel-Crafts acylation or the oxidation of

corresponding secondary alcohols, could potentially be adapted. However, without

experimental validation for this specific molecule, these remain theoretical pathways.

Biological Activity and Signaling Pathways
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There is currently no available information in the public domain regarding the biological or

pharmacological activity of 2-Methyl-1-phenylpentan-3-one. Consequently, no signaling

pathways associated with this compound have been identified, and as a result, a

corresponding diagram cannot be generated at this time. The potential for biological activity

exists within the broader class of substituted ketone scaffolds.[3]

Logical Relationships in Chemical Identification
The conclusive identification of a chemical compound such as 2-Methyl-1-phenylpentan-3-
one relies on a combination of analytical techniques. The logical workflow for confirming the

structure and purity of a synthesized or procured sample is outlined below.
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Caption: Logical workflow for the identification of 2-Methyl-1-phenylpentan-3-one.

This guide will be updated as more information becomes available through published research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b2935090?utm_src=pdf-body
https://www.benchchem.com/product/B2935090
https://www.benchchem.com/product/b2935090?utm_src=pdf-body
https://www.benchchem.com/product/b2935090?utm_src=pdf-body
https://www.benchchem.com/product/b2935090?utm_src=pdf-body-img
https://www.benchchem.com/product/b2935090?utm_src=pdf-body
https://www.benchchem.com/product/b2935090?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2935090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 23936-95-0|2-Methyl-1-phenylpentan-3-one|BLD Pharm [bldpharm.com]

2. 23936-95-0 | 2-Methyl-1-phenyl-3-pentanone - Moldb [moldb.com]

3. 2-Methyl-1-phenylpentan-3-one | 23936-95-0 | Benchchem [benchchem.com]

To cite this document: BenchChem. [In-depth Technical Guide: 2-Methyl-1-phenylpentan-3-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2935090#2-methyl-1-phenylpentan-3-one-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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